![molecular formula C20H19N3O2 B5679192 4,6-dimethyl-2-[(4-phenoxyphenyl)amino]nicotinamide](/img/structure/B5679192.png)
4,6-dimethyl-2-[(4-phenoxyphenyl)amino]nicotinamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4,6-dimethyl-2-[(4-phenoxyphenyl)amino]nicotinamide can involve multiple steps, including the use of nicotinamide as a key precursor. Clauson–Kaas-type synthesis offers a method for pyrrolyl-phenol synthesis, potentially applicable to similar compounds, in the presence of nicotinamide, highlighting its versatility in synthesizing complex organic molecules (Chatzopoulou et al., 2013).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound reveals complex interactions and bonding patterns. For instance, studies on molecular structures synthesized via Schiff bases reduction route provide insights into the intermolecular interactions and hydrogen bonding that could be relevant to understanding the structural characteristics of this compound (Ajibade & Andrew, 2021).
Chemical Reactions and Properties
Nicotinamide plays a crucial role in various chemical reactions, including those involving its derivatives. Its ability to stimulate DNA repair synthesis in human lymphocytes indicates a broader reactivity and potential for involvement in biochemical processes, which may extend to reactions involving this compound (Berger & Sikorski, 1980).
Physical Properties Analysis
The physical properties of nicotinamide derivatives are influenced by their molecular structure. Studies on the crystal structure of related compounds show how variations in constitution, configuration, and conformation can significantly affect physical characteristics, such as solubility and crystal packing (Cobo et al., 2008).
Chemical Properties Analysis
The chemical properties of this compound can be inferred from studies on similar compounds. For instance, the interaction of nicotinamide with other substances and its impact on drug metabolism highlight the complex chemical behavior of nicotinamide derivatives, suggesting that this compound may also exhibit a wide range of chemical reactivities (Sasame & Gillette, 1970).
properties
IUPAC Name |
4,6-dimethyl-2-(4-phenoxyanilino)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-13-12-14(2)22-20(18(13)19(21)24)23-15-8-10-17(11-9-15)25-16-6-4-3-5-7-16/h3-12H,1-2H3,(H2,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLNRJWZZMRVORP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)N)NC2=CC=C(C=C2)OC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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